Cas no 1862568-78-2 (5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione)

5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione is a cyclic diketone derivative featuring a pyrrolidine substitution, which imparts unique reactivity and structural versatility. Its fused cyclohexane-1,3-dione core offers stability while enabling diverse functionalization, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The presence of the pyrrolidine moiety enhances its potential as a chiral building block or ligand in asymmetric synthesis. This compound’s rigid framework and functional groups allow for selective modifications, facilitating applications in drug discovery and material science. Its well-defined structure ensures reproducibility in research and industrial processes, supporting its use in advanced chemical development.
5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione structure
1862568-78-2 structure
Product Name:5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
CAS No:1862568-78-2
MF:C11H17NO2
MW:195.258183240891
CID:5738430
PubChem ID:130595742
Update Time:2025-08-05

5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1862568-78-2
    • 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
    • EN300-1125954
    • 1,3-Cyclohexanedione, 5-methyl-2-(2-pyrrolidinyl)-
    • Inchi: 1S/C11H17NO2/c1-7-5-9(13)11(10(14)6-7)8-3-2-4-12-8/h7-8,11-12H,2-6H2,1H3
    • InChI Key: QITHXAZFZLVXRQ-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)CC(C1C1CCCN1)=O

Computed Properties

  • Exact Mass: 195.125928785g/mol
  • Monoisotopic Mass: 195.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 46.2Ų

Experimental Properties

  • Density: 1.097±0.06 g/cm3(Predicted)
  • Boiling Point: 339.3±32.0 °C(Predicted)
  • pka: 4.49±0.25(Predicted)

5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1125954-0.05g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2 95%
0.05g
$768.0 2023-10-26
Enamine
EN300-1125954-0.1g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2 95%
0.1g
$804.0 2023-10-26
Enamine
EN300-1125954-0.25g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2 95%
0.25g
$840.0 2023-10-26
Enamine
EN300-1125954-0.5g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2 95%
0.5g
$877.0 2023-10-26
Enamine
EN300-1125954-1.0g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2
1g
$1256.0 2023-06-09
Enamine
EN300-1125954-2.5g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2 95%
2.5g
$1791.0 2023-10-26
Enamine
EN300-1125954-5.0g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2
5g
$3645.0 2023-06-09
Enamine
EN300-1125954-10.0g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2
10g
$5405.0 2023-06-09
Enamine
EN300-1125954-1g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2 95%
1g
$914.0 2023-10-26
Enamine
EN300-1125954-5g
5-methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione
1862568-78-2 95%
5g
$2650.0 2023-10-26

Additional information on 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione

Introduction to 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione (CAS No. 1862568-78-2)

5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential biological activities. This heterocyclic diketone, with the CAS number 1862568-78-2, has garnered attention due to its structural motifs that are frequently explored in medicinal chemistry for the development of novel therapeutic agents. The compound’s framework integrates a cyclohexane ring with a methyl substituent, linked to a pyrrolidine moiety, and terminated with two ketone groups. Such structural features make it a versatile scaffold for further chemical modifications and functionalization, enabling the synthesis of derivatives with tailored pharmacological properties.

The 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione molecule exhibits a unique combination of steric and electronic characteristics that influence its interactions with biological targets. The presence of the pyrrolidine ring introduces nitrogen atoms into the structure, which can participate in hydrogen bonding and coordinate with metal ions, enhancing its binding affinity to certain enzymes and receptors. Meanwhile, the cyclohexane ring provides a rigid backbone that can stabilize the conformation of the molecule, improving its pharmacokinetic profile. These features make it an attractive candidate for drug discovery programs targeting neurological disorders, inflammation, and metabolic diseases.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione. Molecular docking studies have revealed potential binding interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in inflammatory pathways. Additionally, virtual screening has identified analogs of this compound that exhibit enhanced selectivity and reduced toxicity compared to existing therapeutics. These findings underscore the importance of 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione as a lead compound for further optimization.

In vitro studies have demonstrated promising results regarding the pharmacological effects of 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione. Researchers have observed significant inhibitory activity against inflammatory mediators, suggesting its potential as an anti-inflammatory agent. Furthermore, preliminary experiments indicate that this compound may modulate neurotransmitter release in brain tissue, making it a candidate for treating neurodegenerative diseases such as Alzheimer’s and Parkinson’s. The dual functionality of the molecule—its ability to interact with both enzymatic and non-enzymatic targets—adds to its therapeutic appeal.

The synthesis of 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Key synthetic routes include cyclization reactions followed by functional group transformations to introduce the necessary substituents. Advances in green chemistry have also influenced the synthesis process, emphasizing solvent-free conditions and catalytic methods to minimize environmental impact. These sustainable approaches align with global efforts to promote eco-friendly pharmaceutical manufacturing.

The role of 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione in drug development is further highlighted by its structural versatility. By modifying specific atoms or groups within the molecule, chemists can generate libraries of derivatives with diverse biological profiles. For instance, replacing one of the ketone groups with an amine or alcohol can alter the compound’s solubility and metabolic stability. Such modifications are critical for optimizing drug candidates for clinical trials.

As research progresses, collaborations between academic institutions and pharmaceutical companies are accelerating the exploration of 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione derivatives. Preclinical studies are underway to evaluate their safety and efficacy in animal models before human trials commence. The integration of high-throughput screening technologies has expedited the identification of promising candidates from large compound libraries containing analogs of this core structure.

The future prospects for 5-Methyl-2-(pyrrolidin-2-yl)cyclohexane-1,3-dione are bright, particularly as new synthetic methodologies emerge and computational tools become more sophisticated. Innovations in artificial intelligence (AI) are enabling faster prediction of molecular properties and potential drug interactions, reducing the time required for hit identification and lead optimization. This synergy between experimental chemistry and computational biology promises to streamline drug discovery pipelines.

In conclusion,5-Methyl ̶ ̶ ̶ ̶ ̶ ̶ - ( - ) - - - - - - - - - - - - -(CAS No: 186256878) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutics targeting various diseases. As scientific understanding advances and new technologies emerge, ̶ -(CAS No: 186256878) will continue to play a crucial role in shaping future medical treatments.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.